Cas no 1023860-91-4 (9-Phenyl-6-[3-(trifluoromethoxy)phenyl]-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one)

• Product Name: 9-Phenyl-6-[3-(trifluoromethoxy)phenyl]-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one
• CAS No: 1023860-91-4
• MF: C₂₆H₂₁F₃N₂O₂
• MW: 450.452357053757
• CID: 4677117
• Update Time: 2025-08-05

9-Phenyl-6-[3-(trifluoromethoxy)phenyl]-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one Chemical and Physical Properties

Names and Identifiers

• 9-Phenyl-6-[3-(trifluoromethoxy)phenyl]-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one

• Inchi： 1S/C26H21F3N2O2/c27-26(28,29)33-19-10-6-9-17(13-19)25-24-22(30-20-11-4-5-12-21(20)31-25)14-18(15-23(24)32)16-7-2-1-3-8-16/h1-13,18,25,30-31H,14-15H2
• InChI Key： JHNCCUATCNKAHW-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C2C(CC(C3C=CC=CC=3)CC=2NC2C=CC=CC=2N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 746
• Topological Polar Surface Area: 50.4

Additional information on 9-Phenyl-6-[3-(trifluoromethoxy)phenyl]-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one

Comprehensive Analysis of 9-Phenyl-6-[3-(trifluoromethoxy)phenyl]-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one (CAS No. 1023860-91-4)

The compound 9-Phenyl-6-[3-(trifluoromethoxy)phenyl]-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one (CAS No. 1023860-91-4) is a structurally complex molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique benzodiazepine core, combined with phenyl and trifluoromethoxy substituents, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutics, especially in the context of central nervous system (CNS) disorders and G-protein-coupled receptor (GPCR) modulation.

One of the key features of 9-Phenyl-6-[3-(trifluoromethoxy)phenyl]-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one is its trifluoromethoxy group, which is known to enhance metabolic stability and bioavailability in drug molecules. This attribute aligns with current trends in medicinal chemistry, where researchers prioritize compounds with improved pharmacokinetic properties. The benzodiazepine moiety, a well-studied pharmacophore, further contributes to its versatility, enabling interactions with various biological targets. Recent studies have highlighted its potential in addressing neurodegenerative diseases and mood disorders, topics that are highly searched in academic and pharmaceutical communities.

From a synthetic chemistry perspective, the preparation of CAS No. 1023860-91-4 involves multi-step organic transformations, including cyclization reactions and selective functionalization. The presence of the trifluoromethoxy group introduces challenges in synthesis, requiring specialized reagents and conditions. However, advancements in fluorination techniques and catalysis have streamlined its production, making it more accessible for research purposes. This compound's synthetic route is often compared to other benzodiazepine derivatives, a popular search term among chemists seeking innovative methodologies.

In the context of drug discovery, 9-Phenyl-6-[3-(trifluoromethoxy)phenyl]-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one has been investigated for its binding affinity to specific receptor subtypes. Its structural complexity allows for selective interactions, a highly sought-after trait in the development of targeted therapies. Given the rising demand for personalized medicine, this compound's potential to address niche therapeutic areas is a hot topic in both scientific literature and online forums. Researchers frequently search for terms like "benzodiazepine-based drugs" and "CNS-targeted molecules", reflecting the growing interest in this field.

Beyond its pharmaceutical applications, CAS No. 1023860-91-4 has also piqued interest in material science. Its aromatic and heterocyclic structure lends itself to potential uses in organic electronics and photovoltaic materials. The trifluoromethoxy group, in particular, could influence electronic properties, making it relevant for studies on molecular semiconductors. This interdisciplinary appeal underscores the compound's versatility and aligns with broader trends in sustainable technology and green chemistry.

In summary, 9-Phenyl-6-[3-(trifluoromethoxy)phenyl]-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one represents a fascinating intersection of chemistry and biology. Its unique structure, combined with its potential applications in drug development and material science, makes it a subject of ongoing research. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative therapeutics and advanced materials.